Phosphonium, (4-methyl-3-pentenyl)triphenyl-, bromide

• CAS RN: 27312-92-1
• Molecular Formula: C24H26BrP
• Molecular Weight: 425.3 g/mol
• IUPAC Name: 4-methylpent-3-enyl(triphenyl)phosphanium;bromide
• InChI: InChI=1S/C24H26P.BrH/c1-21(2)13-12-20-25(22-14-6-3-7-15-22,23-16-8-4-9-17-23)24-18-10-5-11-19-24;/h3-11,13-19H,12,20H2,1-2H3;1H/q+1;/p-1
• InChI Key: UTNDSPMMHRRXQW-UHFFFAOYSA-M
• Canonical SMILES: CC(=CCC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)C.[Br-]

Description

Phosphonium, (4-methyl-3-pentenyl)triphenyl-, bromide is a useful research compound. Its molecular formula is C24H26BrP and its molecular weight is 425.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-bromo-2-methyl-2-pentene (489.2 mg, 3 mmole) and triphenylphosphine (787 mg, 3 mmole) in 6 ml of acetonitrile was stirred at 95° C. (oil bath temperature) under nitrogen for 20 hours. The solvent was evaporated by a stream of nitrogen. The residue was dried in vacuo at room temperature to give a foam. This was rinsed with ethyl ether to give a white solid which was filtered, washed with ethyl ether and dried in vacuo at 100° C. for 4 hours to afford 905 mg of (4-methyl-3-pentenyl)triphenylphosphonium bromide.